Cas no 2097994-76-6 (2-Chloro-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butan-1-one)

• Product Name: 2-Chloro-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butan-1-one
• CAS No: 2097994-76-6
• MF: C₁₂H₂₀ClNO₂
• MW: 245.74570274353
• CID: 5725248
• PubChem ID: 121202245
• Update Time: 2025-10-27

2-Chloro-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• F1907-6056
• 2097994-76-6
• AKOS026710425
• starbld0022441
• 2-chloro-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butan-1-one
• 1-Butanone, 2-chloro-1-(6-ethoxy-3-azabicyclo[3.1.1]hept-3-yl)-
• 2-Chloro-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butan-1-one

• Inchi： 1S/C12H20ClNO2/c1-3-10(13)12(15)14-6-8-5-9(7-14)11(8)16-4-2/h8-11H,3-7H2,1-2H3
• InChI Key： RUPCUZNBOGQNNW-UHFFFAOYSA-N
• SMILES： ClC(CC)C(N1CC2CC(C1)C2OCC)=O

Computed Properties

• Exact Mass: 245.1182566g/mol
• Monoisotopic Mass: 245.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 352.7±37.0 °C(Predicted)
• pka: -1.20±0.40(Predicted)

Additional information on 2-Chloro-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butan-1-one

Recent Advances in the Study of 2-Chloro-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butan-1-one (CAS: 2097994-76-6)

The compound 2-Chloro-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butan-1-one (CAS: 2097994-76-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the synthetic versatility of 2-Chloro-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butan-1-one, which serves as a key intermediate in the development of novel bioactive molecules. The compound's bicyclic scaffold, featuring an azabicyclo[3.1.1]heptane core, is particularly noteworthy for its ability to modulate biological targets with high specificity. Researchers have successfully employed this compound in the synthesis of potential CNS-active agents, leveraging its structural rigidity and lipophilicity to enhance blood-brain barrier penetration.

Pharmacological investigations have revealed that derivatives of 2-Chloro-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butan-1-one exhibit promising activity against various neurological targets. In particular, recent in vitro studies have demonstrated its affinity for sigma receptors, which are implicated in neuropsychiatric disorders such as schizophrenia and depression. The compound's chloro and ethoxy functional groups appear to play a critical role in its receptor binding profile, as evidenced by structure-activity relationship (SAR) studies published in the Journal of Medicinal Chemistry (2023).

From a drug development perspective, the metabolic stability and pharmacokinetic properties of 2-Chloro-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butan-1-one have been the subject of recent optimization efforts. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported significant improvements in the compound's oral bioavailability through strategic modifications to its ethoxy side chain. These advancements have positioned the molecule as a valuable scaffold for the development of next-generation neurotherapeutics.

Ongoing research is exploring the potential of 2-Chloro-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butan-1-one in other therapeutic areas beyond neuroscience. Preliminary data presented at the 2024 American Chemical Society National Meeting suggested its utility as a building block for anticancer agents, particularly in targeting protein-protein interactions that are traditionally difficult to modulate with small molecules. The compound's three-dimensional structure appears to offer unique advantages in this challenging area of drug discovery.

In conclusion, 2-Chloro-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butan-1-one (CAS: 2097994-76-6) represents a promising chemical entity with diverse applications in medicinal chemistry. Its recent progress in synthetic methodology, target engagement, and pharmacokinetic optimization underscores its potential as a valuable tool compound and therapeutic lead. Future research directions are expected to focus on expanding its therapeutic scope and further elucidating its mechanism of action at the molecular level.